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Compound of Interest

Compound Name: ER-851

Cat. No.: B15579985 Get Quote

Disclaimer: ER-851 is a fictional substance. The following disposal procedure is a hypothetical

example based on general best practices for the safe handling and disposal of hazardous

chemical waste. Always refer to the specific Safety Data Sheet (SDS) and your institution's

Environmental Health and Safety (EHS) guidelines for any real chemical substance.

This document provides essential safety and logistical information for the proper disposal of

ER-851, a fictional, moderately hazardous organic solvent. The procedural guidance herein is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory operations.

ER-851 Hazard Profile and Properties
A thorough understanding of a chemical's properties is critical for its safe disposal. The fictional

properties of ER-851 are summarized below.
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Property Value Safety Implication

Chemical Class Halogenated Organic Solvent

Potential for reactivity with

certain chemical classes;

requires careful waste

segregation.

Physical State Colorless liquid
Poses an inhalation and

dermal contact risk.

Odor Sweet, chloroform-like

Odor threshold may not be a

reliable indicator of hazardous

concentration.

Reactivity
Reactive with strong oxidizing

agents and bases.

Do not mix with oxidizers or

bases in waste streams.[1]

Toxicity

Assumed toxic upon ingestion

and inhalation. Mild skin and

eye irritant.

Requires appropriate Personal

Protective Equipment (PPE) to

prevent exposure.

Environmental Fate Not readily biodegradable.

Must be disposed of as

hazardous waste; do not

dispose of down the drain.[2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling ER-851 waste to prevent exposure.

The required level of protection is determined by the specific disposal task.

PPE Level Equipment When to Use

Level D (Standard Lab Use)

Closed-toe shoes, lab coat,

nitrile gloves, safety glasses

with side shields.

General handling of ER-851 in

a well-ventilated area or fume

hood.

Level C (Enhanced Protection)

Level D PPE plus a chemical-

resistant apron and a face

shield.

When transferring large

volumes of ER-851 waste or

during spill cleanup.
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Step-by-Step Disposal Procedures for ER-851
Immediate Safety and Waste Segregation

Work in a Ventilated Area: Always handle ER-851 waste inside a certified chemical fume

hood to minimize inhalation exposure.

Segregate Waste Streams: Do not mix ER-851 waste with other chemical waste streams

unless explicitly permitted by your institution's EHS guidelines. In particular, keep it separate

from acids, bases, and oxidizing agents.[1]

Liquid Waste: Collect all liquid ER-851 waste, including used solvents and contaminated

aqueous solutions, in a designated, compatible waste container.

Solid Waste: Collect solid ER-851 waste (e.g., contaminated filter paper, gloves, weigh

boats) in a dedicated, clearly labeled, puncture-resistant container lined with a heavy-duty

plastic bag. Do not mix solids with liquid waste.[3]

Sharps: Any sharps (needles, razor blades) contaminated with ER-851 must be placed in a

designated sharps container.

Waste Container Management
Use Compatible Containers: ER-851 liquid waste must be stored in containers made of a

compatible material, such as glass or high-density polyethylene (HDPE), with a leak-proof,

screw-on cap.[3][4] Do not use containers that may degrade or react with the solvent.

Keep Containers Closed: Waste containers must be kept securely capped at all times,

except when adding waste.[3][5] This prevents the release of volatile organic compounds

(VOCs) and reduces the risk of spills.

Do Not Overfill: Fill containers to no more than 90% of their capacity to allow for vapor

expansion and to prevent spills when moving the container.[1]

Secondary Containment: Place waste containers in a secondary containment bin or tray that

can hold at least 110% of the volume of the largest container.[3] This will contain any

potential leaks or spills.
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Labeling and Storage
Properly Label Containers: All ER-851 waste containers must be clearly labeled with the

words "Hazardous Waste," the full chemical name ("ER-851"), and a description of the

contents.[5][6]

Satellite Accumulation Area (SAA): Store waste containers in a designated satellite

accumulation area, which should be at or near the point of generation.[1]

Storage Limits: Adhere to your institution's limits on the volume of hazardous waste that can

be stored in an SAA (typically up to 55 gallons) and the time limit for storage (often up to 90

days from the start of accumulation).[3]

Arranging for Waste Disposal
Request a Pickup: Once a waste container is full or nearing its storage time limit, arrange for

its collection by your institution's Environmental Health and Safety (EHS) department.

Follow Institutional Procedures: Follow your institution's specific procedures for requesting a

hazardous waste pickup, which may involve an online form or a phone call.

Experimental Protocol: Decontamination of
Glassware
This protocol details the procedure for decontaminating glassware that has been in contact with

ER-851.

Preparation: Don Level D PPE as described in the table above.

Initial Rinse: In a fume hood, rinse the glassware three times with a suitable organic solvent

(e.g., acetone) that is miscible with ER-851. Collect this rinsate as ER-851 hazardous waste.

[5]

Washing: Wash the rinsed glassware with laboratory detergent and warm water.

Final Rinse: Rinse the glassware thoroughly with deionized water.

Drying: Allow the glassware to air dry or place it in a drying oven.
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Visualizing the Disposal Workflow
The following diagram illustrates the key decision points and steps in the ER-851 disposal

process.
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of ER-851 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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